Cytidine, 2'-deoxy-5-methyl-, monohydrochloride
Description
“Cytidine, 2’-deoxy-5-methyl-, monohydrochloride”, also known as 5-Methyl-2’-deoxycytidine, is a pyrimidine nucleoside . It has been used in epigenetics research to investigate the dynamics of DNA methylation pattern in the control of gene expression . It is also an invaluable chemical compound, serving as a nucleoside analog, facilitating the research and development of antiviral drugs and antineoplastic compounds .
Molecular Structure Analysis
The molecular formula of “Cytidine, 2’-deoxy-5-methyl-, monohydrochloride” is C10H15N3O4 . The molecular weight is 241.24 .Physical And Chemical Properties Analysis
“Cytidine, 2’-deoxy-5-methyl-, monohydrochloride” is a crystalline solid . It is soluble in DMF (5 mg/ml), DMSO (20 mg/ml), and PBS (pH 7.2, 10 mg/ml) .Future Directions
properties
CAS RN |
5241-10-1 |
|---|---|
Product Name |
Cytidine, 2'-deoxy-5-methyl-, monohydrochloride |
Molecular Formula |
C10H16ClN3O4 |
Molecular Weight |
277.70 g/mol |
IUPAC Name |
4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one;hydrochloride |
InChI |
InChI=1S/C10H15N3O4.ClH/c1-5-3-13(10(16)12-9(5)11)8-2-6(15)7(4-14)17-8;/h3,6-8,14-15H,2,4H2,1H3,(H2,11,12,16);1H/t6-,7+,8+;/m0./s1 |
InChI Key |
JGHJNZSDZNWYMP-HNPMAXIBSA-N |
Isomeric SMILES |
CC1=CN(C(=O)N=C1N)[C@H]2C[C@@H]([C@H](O2)CO)O.Cl |
Canonical SMILES |
CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)O.Cl |
Origin of Product |
United States |
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